Cas no 1807209-44-4 (2-Bromo-6-methyl-4-nitrobenzoic acid)

2-Bromo-6-methyl-4-nitrobenzoic acid is a brominated nitrobenzoic acid derivative with a methyl substituent at the 6-position, offering distinct reactivity in organic synthesis. The presence of both bromo and nitro groups enhances its utility as an intermediate in pharmaceutical and agrochemical applications, enabling selective functionalization via nucleophilic substitution or reduction reactions. The carboxylic acid moiety further allows for derivatization into esters, amides, or other carboxylate-based compounds. Its well-defined structure and high purity make it suitable for precise synthetic modifications, particularly in the development of complex molecules. The compound’s stability under standard conditions ensures reliable handling and storage for research and industrial use.

2-Bromo-6-methyl-4-nitrobenzoic acid structure

1807209-44-4 structure

Product Name:2-Bromo-6-methyl-4-nitrobenzoic acid

CAS No:1807209-44-4

MF:C₈H₆BrNO₄

MW:260.041541576386

MDL:MFCD28745203

CID:3044492

PubChem ID:119011498

Update Time:2025-06-09

2-Bromo-6-methyl-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-6-methyl-4-nitrobenzoic acid
- AK383066
- DS-12861
- CS-0161310
- MFCD28745203
- AKOS027376937
- C73474
- 1807209-44-4
- 2-Bromo-6-methyl-4-nitrobenzoicacid
- MDL： MFCD28745203
- Inchi： 1S/C8H6BrNO4/c1-4-2-5(10(13)14)3-6(9)7(4)8(11)12/h2-3H,1H3,(H,11,12)
- InChI Key： OEZGSEGSWSTHCF-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC(C)=C1C(=O)O)[N+](=O)[O-]

Computed Properties

Exact Mass: 258.94802g/mol
Monoisotopic Mass: 258.94802g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 83.1
XLogP3: 2.3

Experimental Properties

Boiling Point: 394.2±42.0°C at 760 mmHg

2-Bromo-6-methyl-4-nitrobenzoic acid Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

2-Bromo-6-methyl-4-nitrobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SD169-200mg	2-Bromo-6-methyl-4-nitrobenzoic acid	1807209-44-4	97%	200mg	4345.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SD169-50mg	2-Bromo-6-methyl-4-nitrobenzoic acid	1807209-44-4	97%	50mg	1737.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SD169-25mg	2-Bromo-6-methyl-4-nitrobenzoic acid	1807209-44-4	97%	25mg	2058CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SD169-250mg	2-Bromo-6-methyl-4-nitrobenzoic acid	1807209-44-4	97%	250mg	6940CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SD169-100mg	2-Bromo-6-methyl-4-nitrobenzoic acid	1807209-44-4	97%	100mg	4113CNY	2021-05-08
eNovation Chemicals LLC	D760380-100mg	2-Bromo-6-methyl-4-nitrobenzoic acid	1807209-44-4	97%	100mg	$175	2024-06-06
eNovation Chemicals LLC	D760380-250mg	2-Bromo-6-methyl-4-nitrobenzoic acid	1807209-44-4	97%	250mg	$230	2024-06-06
eNovation Chemicals LLC	D760380-1g	2-Bromo-6-methyl-4-nitrobenzoic acid	1807209-44-4	97%	1g	$615	2023-09-04
Alichem	A019100113-100mg	2-Bromo-6-methyl-4-nitrobenzoic acid	1807209-44-4	97%	100mg	406.85 USD	2021-05-31
Alichem	A019100113-250mg	2-Bromo-6-methyl-4-nitrobenzoic acid	1807209-44-4	97%	250mg	650.96 USD	2021-05-31